Cas no 1710529-52-4 (1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid)

• Product Name: 1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid
• CAS No: 1710529-52-4
• MF: C₁₄H₁₇N₅O₂
• MW: 287.317082166672
• CID: 5181574
• Update Time: 2025-06-12

1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid

• Inchi： 1S/C14H17N5O2/c20-13(21)10-2-1-5-18(7-10)12-6-11(9-3-4-9)17-14-15-8-16-19(12)14/h6,8-10H,1-5,7H2,(H,20,21)
• InChI Key： WXSFLDQCTREDRW-UHFFFAOYSA-N
• SMILES： N1(C2N3N=CN=C3N=C(C3CC3)C=2)CCCC(C(O)=O)C1

Additional information on 1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid

1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid (CAS No. 1710529-52-4): An Emerging Compound in Medicinal Chemistry

1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid, identified by the CAS number 1710529-52-4, is a promising compound in the field of medicinal chemistry. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. The combination of a cyclopropyl group and a piperidine ring with a carboxylic acid moiety provides a robust platform for the development of novel drugs targeting various diseases.

The cyclopropyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive substituent in drug design. In the context of 1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid, this group contributes to the compound's favorable pharmacokinetic properties. Recent studies have shown that compounds with cyclopropyl substituents exhibit improved oral bioavailability and reduced clearance rates, which are crucial factors for successful drug development.

The triazolo[1,5-a]pyrimidine scaffold is a versatile core structure that has been extensively explored in medicinal chemistry. This scaffold is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of this scaffold in 1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid suggests potential applications in the treatment of diseases involving these targets. For instance, triazolopyrimidines have been shown to exhibit potent antiviral and anticancer activities, making them valuable leads for drug discovery.

The piperidine ring is another key structural element in this compound. Piperidines are widely used in pharmaceuticals due to their ability to modulate the activity of various receptors and enzymes. In 1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid, the piperidine ring likely plays a crucial role in enhancing the compound's binding affinity to its target. This feature is particularly important for optimizing the therapeutic efficacy of the molecule.

The carboxylic acid moiety at the C3 position of the piperidine ring adds an additional layer of complexity to the molecule. Carboxylic acids are known for their ability to form hydrogen bonds and participate in electrostatic interactions with biological targets. These interactions can significantly influence the pharmacological properties of the compound, such as its solubility and binding affinity. Recent research has highlighted the importance of carboxylic acid groups in improving the selectivity and potency of drug candidates.

One of the most exciting aspects of 1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid is its potential as a lead compound for developing drugs targeting neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Compounds that can modulate key enzymes or receptors involved in these diseases have significant therapeutic potential. Studies have shown that triazolopyrimidines can inhibit specific enzymes associated with neurodegeneration, making them promising candidates for further investigation.

In addition to its potential in neurodegenerative diseases, 1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid has also shown promise in cancer research. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. Targeting specific enzymes or receptors that drive cancer progression can lead to effective therapeutic strategies. The unique structural features of this compound make it an attractive candidate for developing anticancer agents with improved efficacy and reduced side effects.

Preclinical studies have demonstrated that 1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid exhibits favorable pharmacological properties. These studies have evaluated the compound's safety profile, pharmacokinetics, and efficacy in various disease models. The results have been promising, indicating that this compound has the potential to advance to clinical trials.

However, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of 1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid. Ongoing studies are focusing on elucidating the molecular targets and signaling pathways involved in its biological effects. Additionally, efforts are being made to develop more potent and selective analogs through structure-based drug design approaches.

In conclusion, 1-(5-Cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-piperidine-3-carboxylic acid (CAS No. 1710529-52-4) represents a promising lead compound in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing drugs targeting neurodegenerative diseases and cancer. Continued research into this compound will likely yield valuable insights into its therapeutic potential and contribute to advancements in drug discovery.